Cas no 10218-93-6 (4-Chloro-3-nitro-N,N-bis(trifluoromethyl)aniline)
4-Chloro-3-nitro-N,N-bis(trifluoromethyl)aniline Chemical and Physical Properties
Names and Identifiers
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- 4-Chloro-3-nitro-N,N-bis(trifluoromethyl)aniline
- Benzenamine, 4-chloro-3-nitro-N,N-bis(trifluoromethyl)-
-
- MDL: MFCD25460298
- Inchi: 1S/C8H3ClF6N2O2/c9-5-2-1-4(3-6(5)17(18)19)16(7(10,11)12)8(13,14)15/h1-3H
- InChI Key: GKHRYRASXSTHQE-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1[N+](=O)[O-])N(C(F)(F)F)C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 328
- XLogP3: 4.8
- Topological Polar Surface Area: 49.1
4-Chloro-3-nitro-N,N-bis(trifluoromethyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB274876-1 g |
4-Chloro-3-nitro-N,N-bis(trifluoromethyl)aniline, 90%; . |
10218-93-6 | 90% | 1g |
€499.00 | 2023-03-02 | |
| abcr | AB274876-5 g |
4-Chloro-3-nitro-N,N-bis(trifluoromethyl)aniline, 90%; . |
10218-93-6 | 90% | 5g |
€1,195.00 | 2023-03-02 | |
| abcr | AB274876-1g |
4-Chloro-3-nitro-N,N-bis(trifluoromethyl)aniline, 90%; . |
10218-93-6 | 90% | 1g |
€350.00 | 2025-04-22 | |
| abcr | AB274876-5g |
4-Chloro-3-nitro-N,N-bis(trifluoromethyl)aniline, 90%; . |
10218-93-6 | 90% | 5g |
€850.00 | 2025-04-22 |
4-Chloro-3-nitro-N,N-bis(trifluoromethyl)aniline Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 4-Chloro-3-nitro-N,N-bis(trifluoromethyl)aniline
Comprehensive Overview of 4-Chloro-3-nitro-N,N-bis(trifluoromethyl)aniline (CAS No. 10218-93-6)
4-Chloro-3-nitro-N,N-bis(trifluoromethyl)aniline (CAS No. 10218-93-6) is a specialized organic compound widely utilized in advanced chemical synthesis and industrial applications. This compound belongs to the class of nitroaromatic and trifluoromethyl-substituted anilines, which are known for their unique electronic properties and reactivity. The presence of both chloro and nitro groups on the aromatic ring, combined with the bis(trifluoromethyl) substituents, makes this compound a valuable intermediate in the development of agrochemicals, pharmaceuticals, and functional materials.
In recent years, the demand for fluorinated compounds like 4-Chloro-3-nitro-N,N-bis(trifluoromethyl)aniline has surged due to their exceptional stability, lipophilicity, and bioactivity. Researchers and industries are increasingly focusing on sustainable synthesis methods and green chemistry approaches to produce such compounds with minimal environmental impact. This aligns with the global trend toward eco-friendly chemical processes and the reduction of hazardous waste.
The compound’s molecular structure, featuring a chloro-nitro-aniline backbone, allows for versatile functionalization, making it a key building block in heterocyclic chemistry. Its applications extend to the design of high-performance materials, such as liquid crystals and polymers, where the trifluoromethyl groups enhance thermal and chemical resistance. Additionally, its role in catalysis and ligand design has been explored in academic and industrial research.
From an analytical perspective, 4-Chloro-3-nitro-N,N-bis(trifluoromethyl)aniline is characterized using advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and precise identification, which are critical for its use in sensitive applications. The compound’s stability under various conditions also makes it a reliable candidate for long-term storage and transportation.
One of the most searched topics related to this compound is its synthetic pathways. Researchers often inquire about optimized reaction conditions or alternative reagents to improve yield and selectivity. Another hot topic is its potential role in drug discovery, particularly in the development of antimicrobial and anticancer agents. The nitro group in the compound is a common pharmacophore, and its modification can lead to biologically active derivatives.
In the context of industrial scalability, challenges such as cost-effective production and waste management are frequently discussed. Innovations like continuous flow chemistry and catalytic recycling are being investigated to address these issues. Furthermore, the compound’s compatibility with biodegradable solvents and renewable feedstocks is a growing area of interest.
For those seeking suppliers or technical data on CAS No. 10218-93-6, it is essential to verify the compound’s specifications, including purity levels and safety data sheets. Reputable manufacturers often provide detailed analytical certificates and application notes to support end-users in their projects.
In summary, 4-Chloro-3-nitro-N,N-bis(trifluoromethyl)aniline (CAS No. 10218-93-6) is a multifaceted compound with significant relevance in modern chemistry. Its unique structural features and broad applicability make it a subject of ongoing research and industrial innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing sustainable chemistry and material science.
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